1-Propyl-1H-benzoimidazol-2-ylamine
Overview
Description
Synthesis Analysis
- The synthesis of 1-Propyl-1H-benzoimidazol-2-ylamine and its derivatives often involves reactions with various reagents. For instance, 2-[(Substituted-phenyl amino)-phenyl-methyl]-1-[2'-(1H-tetrazol-5-yl) biphenyl-3-ylmethyl]-1H-benzoimidazol-5-ylamine derivatives were synthesized using a process involving 2-(α-bromo benzyl) benzimidazole and Schiff bases reaction, demonstrating a method for creating structurally related compounds (Sharma, Kohli, & Sharma, 2010).
Molecular Structure Analysis
- X-ray diffraction analysis has been employed to determine the crystal and molecular structure of some benzoimidazole derivatives, offering insights into the molecular configuration and interactions of these compounds (Benvenuti et al., 1997).
Chemical Reactions and Properties
- The chemical properties of benzoimidazole derivatives have been explored through various reactions. For example, the synthesis of novel 1-(1H-benzoimidazol-1-yl)propan-2-one oxime-ethers containing the morpholine moiety, derived from 2-chloromethyl-1H-benzoimidazole, shows the versatility of benzoimidazole derivatives in forming new chemical structures with potential biological activities (Zhou, Li, Zhang, & Jiang, 2013).
Physical Properties Analysis
- The physical properties of these compounds can be characterized using various spectroscopic techniques, such as 1H NMR, 13C NMR, and FT-IR, as demonstrated in studies involving N-(1H-benzimidazol-2-yl)-N′-benzyl propionamidine (Raouafi, Freytag, Jones, & Benkhoud, 2007).
Chemical Properties Analysis
- The chemical properties, including reactivity and stability, of benzoimidazole derivatives can be inferred from their synthesis and structural analysis. For example, the synthesis and characterization of benzenesulfonyl derivatives of benzoimidazol-2-ylamine revealed insights into the conjugative effects and potential intramolecular interactions of these compounds (Benvenuti, Severi, Vampa, Malmusi, & Antolini, 1995).
Scientific Research Applications
Anticancer Agents
- Scientific Field: Medicinal Chemistry
- Application Summary: Benzimidazole derivatives, including 1-Propyl-1H-benzoimidazol-2-ylamine, have been studied for their potential as anticancer agents . They have been synthesized and tested against human lung (A549), breast (MDA-MB-231), and prostate (PC3) cancer cell lines .
- Methods of Application: The synthesis involves reacting ortho-phenylenediamines with benzaldehydes using sodium metabisulphite as an oxidation agent in a mixture of solvent under mild conditions .
- Results: The presence of a methyl group at the 5 (6)-position on the benzimidazole scaffold and the presence of electron-donating groups (OH, OMe, –NMe 2, –O–CH 2 –C 6 H 5) significantly increased anticancer activity .
Antimicrobial Agents
- Scientific Field: Medicinal Chemistry
- Application Summary: Benzimidazole compounds, including 1-Propyl-1H-benzoimidazol-2-ylamine, have been synthesized and evaluated for their antimicrobial potential .
- Methods of Application: The synthesis of benzimidazole derivatives typically involves the condensation of benzene rings possessing nitrogen-containing functional groups at the ortho position with various reagents .
- Results: Benzimidazole is a promising category of bioactive heterocyclic compound that exhibits a wide variety of biological activities in the medicinal field .
Electrochemical Applications
- Scientific Field: Electrochemistry
- Application Summary: A new zinc (II) complex of 1-Propyl-1H-benzoimidazol-2-ylamine has been synthesized and evaluated for its performance in electrochemical applications .
- Methods of Application: The specific methods of application or experimental procedures were not detailed in the source .
- Results: The specific results or outcomes obtained were not detailed in the source .
Safety And Hazards
Future Directions
While specific future directions for “1-Propyl-1H-benzoimidazol-2-ylamine” are not mentioned, benzimidazole derivatives have been extensively utilized as a drug scaffold in medicinal chemistry due to their wide range of biological activities . This suggests that “1-Propyl-1H-benzoimidazol-2-ylamine” could potentially be explored further in this context.
properties
IUPAC Name |
1-propylbenzimidazol-2-amine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H13N3/c1-2-7-13-9-6-4-3-5-8(9)12-10(13)11/h3-6H,2,7H2,1H3,(H2,11,12) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MGKUHRRJQCKXOW-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCN1C2=CC=CC=C2N=C1N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H13N3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80355409 | |
Record name | 1-Propyl-1H-benzoimidazol-2-ylamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80355409 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
175.23 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-Propyl-1H-benzoimidazol-2-ylamine | |
CAS RN |
57667-50-2 | |
Record name | 1-Propyl-1H-benzoimidazol-2-ylamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80355409 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1-propyl-1H-1,3-benzodiazol-2-amine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.